Cas no 933-87-9 (5-Bromo-1-methyl-4-nitro-1H-imidazole)
933-87-9 structure
Product Name:5-Bromo-1-methyl-4-nitro-1H-imidazole
CAS No:933-87-9
MF:C4H4BrN3O2
MW:205.997459411621
MDL:MFCD12189404
CID:810895
PubChem ID:13620
Update Time:2025-04-19
5-Bromo-1-methyl-4-nitro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-1-methyl-4-nitro-1H-imidazole
- 1H-Imidazole,5-bromo-1-methyl-4-nitro-
- 1-methyl-5-bromo-4-nitroimidazole
- 5-bromo-1-methyl-4-nitroimidazole
- 1-methyl-5-bromo-4-nitro-1H-imidazole
- 5-Brom-1-methyl-4-nitro-1H-imidazol
- Mtr 1-80
- 9MQV6BY151
- NSC329116
- NSC-329116
- CS-0038023
- DTXSID40239377
- EN300-110363
- MFCD12189404
- 5-bromo-4-nitro-N-methylimidazole
- AS-40881
- UNII-9MQV6BY151
- 1H-Imidazole, 5-bromo-1-methyl-4-nitro-
- 933-87-9
- NSC 329116
- AKOS009542406
- PQZGBZGIQGQAFD-UHFFFAOYSA-N
- imidazole, 5-bromo-1-methyl-4-nitro-
- DB-340687
-
- MDL： MFCD12189404
- Inchi： 1S/C4H4BrN3O2/c1-7-2-6-4(3(7)5)8(9)10/h2H,1H3
- InChI Key： PQZGBZGIQGQAFD-UHFFFAOYSA-N
- SMILES： BrC1=C([N+](=O)[O-])N=CN1C
Computed Properties
- Exact Mass: 204.94900
- Monoisotopic Mass: 204.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 63.6A^2
Experimental Properties
- Density: 2.04
- Boiling Point: 333.9°Cat760mmHg
- Flash Point: 155.7°C
- Refractive Index: 1.688
- PSA: 63.64000
- LogP: 1.61400
5-Bromo-1-methyl-4-nitro-1H-imidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-1-methyl-4-nitro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 228322-250mg |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 95% | 250mg |
￡230.00 | 2022-02-28 | |
| Fluorochem | 228322-1g |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 95% | 1g |
￡574.00 | 2022-02-28 | |
| Fluorochem | 228322-5g |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 95% | 5g |
￡1722.00 | 2022-02-28 | |
| abcr | AB444655-1 g |
5-Bromo-1-methyl-4-nitro-1H-imidazole, min. 95%; . |
933-87-9 | 1g |
€905.50 | 2022-03-02 | ||
| TRC | B695655-10mg |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 10mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B695655-50mg |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 50mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B695655-100mg |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 100mg |
$ 345.00 | 2023-04-18 | ||
| Chemenu | CM111301-1g |
5-bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 95% | 1g |
$701 | 2021-08-06 | |
| Chemenu | CM111301-1g |
5-bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 95% | 1g |
$482 | 2024-07-19 | |
| Alichem | A069002764-250mg |
5-Bromo-1-methyl-4-nitro-1H-imidazole |
933-87-9 | 95% | 250mg |
$224.40 | 2023-08-31 |
5-Bromo-1-methyl-4-nitro-1H-imidazole Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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